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Compound of Interest

Compound Name: 2,4-Difluoro-5-nitrophenol

Cat. No.: B174620

Technical Guide: 2,4-Difluoro-5-nitrophenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,4-Difluoro-5-nitrophenol, a key
intermediate in various chemical syntheses. The document details its chemical and physical
properties, a validated synthesis protocol, and essential safety and handling information.

Core Properties and Identification

2,4-Difluoro-5-nitrophenol is a fluorinated and nitrated phenolic compound.[1] Its unique
substitution pattern makes it a valuable building block in the development of novel molecules in
the pharmaceutical and material science sectors.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b174620?utm_src=pdf-interest
https://www.benchchem.com/product/b174620?utm_src=pdf-body
https://www.benchchem.com/product/b174620?utm_src=pdf-body
https://www.chemshuttle.com/2-4-difluoro-5-nitrophenol.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Identifier Value Source

CAS Number 113512-57-5 [11[2][3]141[5]116]
Molecular Formula CeH3F2NOs3 [2][3]
Molecular Weight 175.09 g/mol [21[7]

IUPAC Name 2,4-difluoro-5-nitrophenol [31[5]

2.,4-Difluoro-5-nitrobenzenol,

Synonyms 2,4-Difluoro-5-
hydroxynitrobenzene

[2](3]

SMRYCTJAGPDVEH-
InChl Key [5]
UHFFFAOYSA-N
OC1=CC(--INVALID-LINK--
SMILES [2]

=0)=C(F)C=C1F

Physicochemical and Spectroscopic Data

The compound typically presents as a crystalline powder with limited solubility in water but

good solubility in organic solvents and basic aqueous solutions.[1][4]
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Property Value Source

Cream to yellow or white to off-
Appearance _ _ [1][5]
white crystalline powder

Melting Point 110-120 °C [1][5]
Purity >95% to =97.5% (GC) [2][5]
Topological Polar Surface Area

(TPSA) 63.37 A2 [2]
LogP 1.5786 (2]
Hydrogen Bond Acceptors 3 [2]
Hydrogen Bond Donors 1 [2]
Rotatable Bonds 1 [2]

Spectroscopic Data:[4]

« 'H NMR (400 MHz, acetone-ds): & 9.59 (s, 1H), 7.78 (t, J=7.2 Hz, 1H), 7.45 (t, J=10.4 Hz,
1H)

e Mass Spectrometry (ESI): m/z: 176.0 (M+H™)

Synthesis Protocol

The following is a detailed experimental protocol for the synthesis of 2,4-Difluoro-5-
nitrophenol.[4]

Step 1: Nitration of 2,4-difluorophenyl ethyl carbonate

e Reaction Setup: A solution of sulfuric acid (10 mL) is cooled to 0 °C.

o Addition of Starting Material: 2,4-difluorophenyl ethyl carbonate (3.1 g, 16 mmol) is added to
the cooled sulfuric acid.

 Nitration: Nitric acid (0.78 ml, 19 mmol) is slowly added while maintaining the reaction
temperature at approximately 0 °C.
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Reaction Time: The reaction is allowed to proceed for 15 minutes.

Quenching and Extraction: The reaction is terminated by the addition of ice-cold water (70
mL). The product is then extracted with ethyl acetate (2 x 50 mL).

Work-up: The combined organic layers are washed with brine, dried over anhydrous sodium
sulfate, and concentrated to yield the nitro product as a thick syrup.

Step 2: Hydrolysis to 2,4-Difluoro-5-nitrophenol

Reaction Setup: The nitro product from the previous step is dissolved in methanol (20 mL).

Base Addition: Solid sodium bicarbonate (4.0 g, 47 mmol) is added, and the mixture is stirred
for 16 hours at room temperature.

Filtration and Concentration: Upon completion of the reaction, the mixture is filtered, and the
filtrate is concentrated.

Acidification and Extraction: The resulting solid is dissolved in water (20 ml) and acidified
with 3M HCI solution to a pH of ~5. The final product is extracted with dichloromethane (3 x
25 mL).

Final Work-up: The combined organic layers are washed with brine, dried over anhydrous
sodium sulfate, and concentrated to yield 2,4-Difluoro-5-nitrophenol.
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Caption: Synthesis workflow for 2,4-Difluoro-5-nitrophenol.

Applications

2,4-Difluoro-5-nitrophenol is a versatile compound with applications in both pharmaceutical
research and materials science.

o Pharmaceutical Research: It serves as a lead structure for the development of antimicrobial
agents. The electron-withdrawing effects of the difluoro substitution can enhance binding to
microbial targets, while the nitro group has the potential to generate bioactive nitric oxide.[1]

» Materials Science: This compound is utilized in the creation of functional organic materials
with customized electronic properties. Its fluorinated aromatic core and nitro group are
influential in tailoring the electronic characteristics of derived materials, which are useful in
optoelectronic applications such as organic light-emitting diodes (OLEDS).[1]

o Supramolecular Chemistry: The phenolic hydroxyl group facilitates the formation of
coordination complexes with metal ions, opening up applications in supramolecular
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chemistry and catalysis.[1]

Safety and Handling

Appropriate safety precautions should be taken when handling 2,4-Difluoro-5-nitrophenol.
Based on safety data for similar compounds, the following are recommended:

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[8][9]

o Ventilation: Use only in a well-ventilated area or outdoors.[8][9]

» Handling: Wash hands and any exposed skin thoroughly after handling. Do not eat, drink, or
smoke when using this product. Avoid breathing in dust, fumes, gas, mist, vapors, or spray.

[8]°]

o Storage: Store in a well-ventilated place and keep the container tightly closed. Store in a
locked-up location.[8]

« In case of exposure:

o Inhalation: Move the victim to fresh air and keep them at rest in a comfortable breathing
position. Call a poison center or doctor if you feel unwell.[8]

o Skin Contact: Wash with plenty of soap and water. If skin irritation occurs, seek medical
advice.[8]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[8]

o Ingestion: If swallowed, call a poison center or doctor if you feel unwell. Rinse your mouth.

[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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